Cas no 53587-11-4 (L-Tyrosine Benzyl Ester 4-Toluenesulfonate)

• Product Name: L-Tyrosine Benzyl Ester 4-Toluenesulfonate
• CAS No: 53587-11-4
• Molecular Formula: C₂₃H₂₅NO₆S
• Molecular Weight: 443.5127
• MDL: MFCD00038959
• CID: 56438
• PubChem ID: 24900424

L-Tyrosine Benzyl Ester 4-Toluenesulfonate Properties

Names and Identifiers

• L-Tyrosine benzyl ester p-toluenesulfonate
• L-Tyrosine benzyl ester (P)-toluenesulfonate salt
• benzyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate,4-methylbenzenesulfonic acid
• H-L-Tyr-OBzl*Tos
• H-L-Tyr-OBzl·Tos
• H-Tyr-OBzl · p-tosylate
• H-Tyr-OBzl.TosOH
• H-TYR-OBZL·TOS
• H-Tyr-ObzlTos
• L-Tyrosine benzyl ester p-toluenesulfonate salt
• L-Tyrosine benzyl ester tosylate
• Tyr-OBzl TosOH
• (S)-Benzyl 2-amino-3-(4-hydroxyphenyl)propanoate 4-methylbenzenesulfonate
• H-Tyr-OBzl·Tos-OH
• O-Benzyl-L-tyrosine toluene-p-sulphonate
• H-Tyr-OBzl.Tos-OH
• H-Tyr-Obzl.Tos
• H-Tyr-OBzl?OS
• H-Tyr-OBzl*Tos-OH
• PubChem13015
• L-Tyrosine Benzyl Ester p-Methylbenzenesulfonate
• KSC270E9R
• PJG
• 53587-11-4
• 2-amino-3-(4-hydroxyphenyl)propanoic acid (phenylmethyl) ester
• HY-W013126
• EINECS 258-650-8
• CS-W013842
• NS00032791
• AM82318
• MFCD00038959
• DTXSID90201802
• L-Tyrosinebenzylesterp-toluenesulfonatesalt
• SCHEMBL716533
• AKOS015856621
• A829673
• L-Tyrosine benzyl ester 4-toluenesulfonate
• benzyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate;4-methylbenzenesulfonic acid
• PJGVHBLZZQDFFM-RSAXXLAASA-N
• T2443
• L-Tyrosine, phenylmethyl ester, 4-methylbenzenesulfonate (salt)
• BENZYL (2S)-2-AMINO-3-(4-HYDROXYPHENYL)PROPANOATE; PARA-TOLUENE SULFONATE
• DB-029988
• M03120
• L-Tyrosine Benzyl Ester p-Toluenesulfonate

• MDL： MFCD00038959
• InChIKey： PJGVHBLZZQDFFM-RSAXXLAASA-N
• Inchi： 1S/C16H17NO3.C7H8O3S/c17-15(10-12-6-8-14(18)9-7-12)16(19)20-11-13-4-2-1-3-5-13;1-6-2-4-7(5-3-6)11(8,9)10/h1-9,15,18H,10-11,17H2;2-5H,1H3,(H,8,9,10)/t15-;/m0./s1
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)O[H].O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])[H])=O
• BRN： 3855339

Computed Properties

• Exact Mass: 443.140259g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 443.140259g/mol
• Monoisotopic Mass: 443.140259g/mol
• Topological Polar Surface Area: 135Ų
• Heavy Atom Count: 31
• Complexity: 500
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 5.02820
• PSA: 135.30000
• Refractive Index: -13 ° (C=3, MeOH)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 671.3℃ at 760 mmHg
• Melting Point: 175.0 to 179.0 deg-C
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: -13 ±1 °(c=2, MeOH)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters